molecular formula C7H10ClNOS B1526823 4-(Chloromethyl)-2-(1-methoxyethyl)-1,3-thiazole CAS No. 1250390-26-1

4-(Chloromethyl)-2-(1-methoxyethyl)-1,3-thiazole

Cat. No. B1526823
CAS RN: 1250390-26-1
M. Wt: 191.68 g/mol
InChI Key: VNUDCYYHBDWOCX-UHFFFAOYSA-N
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Description

4-(Chloromethyl)-2-(1-methoxyethyl)-1,3-thiazole, commonly referred to as CMET, is an organic compound belonging to the family of thiazoles. It is a colorless solid that is insoluble in water and has a low melting point. CMET is used in a variety of industrial and scientific applications, including as a reagent in organic synthesis, as a catalyst for the synthesis of polymers, and as an inhibitor of enzymes.

Mechanism of Action

The mechanism of action of CMET is not yet fully understood. It is thought to act as an inhibitor of enzymes by forming a covalent bond with the enzyme active site, thus blocking access to the substrate. It is also thought to act as a catalyst for the synthesis of polymers by facilitating the formation of covalent bonds between monomers.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMET are not yet fully understood. In laboratory experiments, it has been shown to inhibit the activity of enzymes, such as acetylcholinesterase, and to facilitate the synthesis of polymers. It has also been shown to interact with metal complexes, although the exact mechanism of action is not yet known.

Advantages and Limitations for Lab Experiments

The main advantage of using CMET in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize, and can be stored at room temperature. The main limitation of using CMET in laboratory experiments is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of CMET in scientific research. These include further investigation into the mechanism of action of CMET, as well as its potential applications as an inhibitor of enzymes and as a catalyst for the synthesis of polymers. Further research could also be conducted into the biochemical and physiological effects of CMET, as well as its potential use in drug delivery systems and medical treatments. Additionally, further research could be conducted into the potential use of CMET as a ligand for metal complexes, as well as its potential applications in the development of new materials.

Scientific Research Applications

CMET has been used extensively in scientific research. It has been used as an inhibitor of enzymes, such as acetylcholinesterase, and as a catalyst for the synthesis of polymers. It has also been used as a reagent for organic synthesis, and as a ligand for metal complexes.

properties

IUPAC Name

4-(chloromethyl)-2-(1-methoxyethyl)-1,3-thiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10ClNOS/c1-5(10-2)7-9-6(3-8)4-11-7/h4-5H,3H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VNUDCYYHBDWOCX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=NC(=CS1)CCl)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H10ClNOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

191.68 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1250390-26-1
Record name 4-(chloromethyl)-2-(1-methoxyethyl)-1,3-thiazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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